Cas no 476324-59-1 (2-(2,4-dichlorophenoxy)methyl-1-pentyl-1H-1,3-benzodiazole)

• Product Name: 2-(2,4-dichlorophenoxy)methyl-1-pentyl-1H-1,3-benzodiazole
• CAS No: 476324-59-1
• MF: C₁₉H₂₀Cl₂N₂O
• MW: 363.280902862549
• CID: 6403734
• PubChem ID: 3153319
• Update Time: 2025-10-31

2-(2,4-dichlorophenoxy)methyl-1-pentyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)methyl-1-pentyl-1H-1,3-benzodiazole
• 2-((2,4-dichlorophenoxy)methyl)-1-pentyl-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-[(2,4-dichlorophenoxy)methyl]-1-pentyl-
• F0468-0008
• AKOS000571329
• 2-[(2,4-dichlorophenoxy)methyl]-1-pentylbenzimidazole
• 2-(2,4-Dichloro-phenoxymethyl)-1-pentyl-1H-benzoimidazole
• 476324-59-1
• 2-[(2,4-dichlorophenoxy)methyl]-1-pentyl-1H-1,3-benzodiazole
• Z57072539

• Inchi： 1S/C19H20Cl2N2O/c1-2-3-6-11-23-17-8-5-4-7-16(17)22-19(23)13-24-18-10-9-14(20)12-15(18)21/h4-5,7-10,12H,2-3,6,11,13H2,1H3
• InChI Key： SRNTXYZPNPJXMY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1=NC2C=CC=CC=2N1CCCCC)Cl

Computed Properties

• Exact Mass: 362.0952687g/mol
• Monoisotopic Mass: 362.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 519.1±40.0 °C(Predicted)
• pka: 4.97±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(2,4-dichlorophenoxy)methyl-1-pentyl-1H-1,3-benzodiazole

Comprehensive Analysis of 2-(2,4-dichlorophenoxy)methyl-1-pentyl-1H-1,3-benzodiazole (CAS No. 476324-59-1)

The compound 2-(2,4-dichlorophenoxy)methyl-1-pentyl-1H-1,3-benzodiazole (CAS No. 476324-59-1) is a synthetic benzodiazole derivative with significant potential in various industrial and research applications. Its unique molecular structure, featuring a dichlorophenoxy moiety and a pentyl chain, contributes to its distinct physicochemical properties. This article delves into the compound's characteristics, applications, and relevance in contemporary scientific discussions, addressing common queries such as "benzodiazole derivatives uses" and "dichlorophenoxy compounds in research."

Chemically, 2-(2,4-dichlorophenoxy)methyl-1-pentyl-1H-1,3-benzodiazole belongs to the heterocyclic compounds family, which are widely studied for their versatility in organic synthesis and material science. The presence of the 1,3-benzodiazole core enhances its stability, while the 2,4-dichlorophenoxy group introduces electron-withdrawing effects, influencing its reactivity. Researchers often explore such compounds for their potential in "advanced material design" and "molecular engineering," making this compound a subject of interest in academic and industrial labs.

In recent years, the demand for specialty chemicals like 476324-59-1 has surged due to their applications in "pharmaceutical intermediates" and "agrochemical formulations." While not directly used in consumer products, its derivatives may play roles in developing novel solutions for "sustainable agriculture" or "green chemistry." This aligns with growing public interest in "eco-friendly chemical alternatives" and "biodegradable compounds," as evidenced by search trends and scientific publications.

The synthesis of 2-(2,4-dichlorophenoxy)methyl-1-pentyl-1H-1,3-benzodiazole typically involves multi-step reactions, including N-alkylation and etherification processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity, a topic frequently searched as "chemical compound characterization methods." Its lipophilic nature, attributed to the pentyl group, also makes it a candidate for studies on "membrane permeability" and "drug delivery systems."

From a regulatory perspective, CAS No. 476324-59-1 is not classified under restricted categories, but proper handling protocols are recommended due to its synthetic origin. Safety data sheets (SDS) emphasize standard lab practices, addressing common concerns like "chemical storage guidelines" and "personal protective equipment (PPE)." This underscores the importance of "responsible research practices," a recurring theme in scientific communities.

Future research directions for 2-(2,4-dichlorophenoxy)methyl-1-pentyl-1H-1,3-benzodiazole may explore its role in "catalysis" or "functional material development." As interest grows in "high-performance polymers" and "nanotechnology," such compounds could bridge gaps between molecular design and practical applications. Collaborative efforts between academia and industry will likely drive innovation, aligning with global trends toward "interdisciplinary research."

In conclusion, 476324-59-1 represents a compelling case study in specialized organic chemistry. Its structural complexity and functional adaptability make it valuable for addressing modern challenges in "material science" and "chemical innovation." By staying informed about such compounds, researchers contribute to advancing knowledge while addressing public interest in "cutting-edge chemical solutions."